Cas no 2228258-01-1 (methyl 2-hydroxy-5-(methylamino)methylbenzoate)

• Product Name: methyl 2-hydroxy-5-(methylamino)methylbenzoate
• CAS No: 2228258-01-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6100172
• PubChem ID: 165716148
• Update Time: 2025-06-13

methyl 2-hydroxy-5-(methylamino)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(methylamino)methylbenzoate
• EN300-1799728
• 2228258-01-1
• methyl 2-hydroxy-5-[(methylamino)methyl]benzoate

• Inchi： 1S/C10H13NO3/c1-11-6-7-3-4-9(12)8(5-7)10(13)14-2/h3-5,11-12H,6H2,1-2H3
• InChI Key： WORVXGJRZMOHAC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CNC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-hydroxy-5-(methylamino)methylbenzoate

Methyl 2-hydroxy-5-(methylamino)methylbenzoate (CAS No. 2228258-01-1): A Comprehensive Overview

Methyl 2-hydroxy-5-(methylamino)methylbenzoate, identified by its CAS number 2228258-01-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoate backbone with hydroxyl and methylamino substituents, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural attributes of this compound make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and mechanisms of action.

The< strong>benzoate moiety present in Methyl 2-hydroxy-5-(methylamino)methylbenzoate is well-known for its role in various biological processes. Benzoates are frequently employed in pharmaceuticals due to their ability to interact with biological targets and modulate cellular functions. The hydroxyl group at the 2-position and the methylamino group at the 5-position introduce additional functional sites that can be exploited for chemical modifications, enhancing the compound's versatility in drug design.

Recent studies have highlighted the importance of< strong>hydroxyl-containing aromatic compounds in medicinal chemistry. These compounds often exhibit significant bioactivity and have been investigated for their potential in treating a wide range of diseases. The presence of both hydroxyl and amino groups in Methyl 2-hydroxy-5-(methylamino)methylbenzoate suggests that it may possess multiple sites for interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In the realm of drug discovery, the< strong>methylamino group is particularly noteworthy. This functional group can participate in various chemical reactions, including hydrogen bonding and salt formation, which are crucial for drug-receptor interactions. The combination of a hydroxyl group and a methylamino group on a benzoate core creates a molecule with potential dual functionality, allowing for precise targeting and modulation of biological pathways.

The pharmacological profile of Methyl 2-hydroxy-5-(methylamino)methylbenzoate has been the subject of several recent investigations. Research indicates that this compound may exhibit< strong>anti-inflammatory,< strong>antioxidant, and even< strong>anticancer properties. These findings are based on both in vitro and in vivo studies that have explored the compound's interactions with various biological systems. The ability of Methyl 2-hydroxy-5-(methylamino)methylbenzoate to modulate inflammatory responses, scavenge free radicals, and interfere with cancer cell proliferation makes it an attractive candidate for further development.

The synthesis of Methyl 2-hydroxy-5-(methylamino)methylbenzoate involves a series of well-established chemical reactions, including esterification, nucleophilic substitution, and condensation reactions. The synthetic pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's pharmacological activity. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in preclinical and clinical studies.

The structural features of Methyl 2-hydroxy-5-(methylamino)methylbenzoate make it a versatile scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can tailor the compound's properties to meet specific therapeutic needs. This flexibility is particularly valuable in the development of personalized medicine approaches, where individual patient characteristics are taken into account when designing treatment regimens.

In conclusion, Methyl 2-hydroxy-5-(methylamino)methylbenzoate (CAS No. 2228258-01-1) is a compound with significant potential in pharmaceutical research and development. Its unique structural composition and demonstrated bioactivity make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.